Cas no 898648-56-1 (4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 898648-56-1
• MF: C₁₄H₁₂Cl₂N₂O₂S
• MW: 343.228280067444
• CID: 5424203
• Update Time: 2025-05-20

4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• CYAJEWQULUNUQL-UHFFFAOYSA-N
• 4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• Inchi： 1S/C14H12Cl2N2O2S/c1-7-4-9(5-8(2)11(7)16)20-13(19)12-10(15)6-17-14(18-12)21-3/h4-6H,1-3H3
• InChI Key： CYAJEWQULUNUQL-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(OC2=CC(C)=C(Cl)C(C)=C2)=O)=N1

Additional information on 4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

4-Chloro-3,5-Dimethylphenyl 5-Chloro-2-(Methylsulfanyl)Pyrimidine-4-Carboxylate

The compound 4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No: 898648-56-1) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer drug development.

Structural Insights: The molecule consists of two primary functional groups: a 4-chloro-3,5-dimethylphenyl moiety and a 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate moiety. The phenyl group is substituted with chlorine atoms at the 4-position and methyl groups at the 3 and 5 positions, contributing to its hydrophobicity and potential for lipophilic interactions. The pyrimidine ring, on the other hand, contains a chlorine atom at the 5-position and a methylsulfanyl group at the 2-position, which enhances its electronic properties and reactivity.

Biological Activity: Recent research has demonstrated that this compound exhibits potent antiviral activity against various enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The methylsulfanyl group plays a crucial role in stabilizing the molecule's interaction with viral proteins, thereby inhibiting viral entry and replication. Additionally, studies have shown that it possesses anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.

Synthesis and Applications: The synthesis of 4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized the synthesis pathway to achieve higher yields and better purity. This compound is currently being explored for its potential as a pesticide due to its ability to inhibit key enzymes in pest metabolism.

Market Potential: With its diverse biological activities and versatile chemical structure, this compound holds significant market potential in both pharmaceutical and agricultural sectors. Pharmaceutical companies are actively investigating its use as a lead compound for drug development programs targeting infectious diseases and chronic inflammatory conditions. In the agrochemical industry, it is being considered as an eco-friendly alternative to conventional pesticides due to its high specificity and reduced environmental impact.

Conclusion: The compound 4-chloro-3,5-dimethylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate represents a cutting-edge advancement in organic chemistry with wide-ranging applications. Its unique structure, combined with recent breakthroughs in understanding its biological activities, positions it as a key player in future drug discovery efforts. As research continues to unfold, this molecule is expected to contribute significantly to both medical and agricultural advancements.